Cas no 321431-17-8 (N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide)

• Product Name: N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide
• CAS No: 321431-17-8
• MDL: MFCD00173082
• CID: 4645874
• Update Time: 2025-07-02

N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-METHOXYPHENYL)-5-METHYL-1-(4-NITROPHENYL)-1H-1,2,4-TRIAZOLE-3-CARBOXAMIDE
• 1H-1,2,4-Triazole-3-carboxamide, N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-
• N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide

• MDL： MFCD00173082

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide

Comprehensive Overview of N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide (CAS No. 321431-17-8)

N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide (CAS No. 321431-17-8) is a specialized organic compound belonging to the 1,2,4-triazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of both methoxyphenyl and nitrophenyl groups in its molecular framework contributes to its diverse reactivity and applications in drug discovery and material science.

Researchers and industry professionals frequently search for terms like "1,2,4-triazole derivatives", "nitrophenyl compounds", and "methoxyphenyl carboxamides" to explore the properties and applications of such molecules. The compound's CAS No. 321431-17-8 is often used as a key identifier in chemical databases, making it essential for accurate literature searches and patent reviews. Its structural complexity and functional groups make it a subject of interest in medicinal chemistry and organic synthesis.

In recent years, the demand for triazole-based compounds has surged due to their role in developing antifungal, antibacterial, and anti-inflammatory agents. The N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide is no exception, with studies highlighting its potential as a scaffold for designing novel therapeutics. Its nitrophenyl moiety, in particular, is known to enhance electron-withdrawing properties, which can influence binding affinity in biological systems.

From an industrial perspective, this compound is also explored for its applications in advanced materials, such as organic semiconductors and photocatalysts. The integration of methoxy and nitro groups into the triazole core allows for tunable electronic properties, making it a candidate for optoelectronic devices. This aligns with the growing trend of green chemistry and sustainable material development, which are hot topics in scientific communities.

For those searching "synthesis of N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide", it is worth noting that the compound is typically prepared through multi-step organic reactions, including condensation, cyclization, and amidation processes. Detailed protocols are available in peer-reviewed journals, emphasizing the importance of reaction optimization and yield improvement.

In summary, N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide (CAS No. 321431-17-8) represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups continue to inspire innovation across multiple disciplines, making it a valuable subject for ongoing research and development.